Cas no 3739-64-8 (Allyl Butyl Ether)

• Product Name: Allyl Butyl Ether
• CAS No: 3739-64-8
• MF: C₇H₁₄O
• MW: 114.185462474823
• MDL: MFCD00009460
• CID: 317504
• PubChem ID: 87562934
• Update Time: 2025-09-23

Allyl Butyl Ether Chemical and Physical Properties

Names and Identifiers

• Butane,1-(2-propen-1-yloxy)-
• Allyl n-butyl ether
• 1-prop-2-enoxybutane
• Butyl Allyl Ether
• Ether,allyl butyl
• n-butyl allyl ether
• allyl butyl ether
• 1-(2-Propen-1-yloxy)butane
• 1-(Allyloxy)butane
• ALLYLBUTYLETHER
• SCHEMBL42944
• 1-(prop-2-en-1-yloxy)butane
• D88441
• MFCD00009460
• BS-23469
• FT-0634995
• DTXSID10190825
• 3-Butoxy-1-propene #
• NS00022114
• AKOS015912465
• EINECS 223-122-8
• Butane, 1-(2-propenyloxy)-
• AI3-18265
• Ether, allyl butyl
• (1S,4S)-(+)-2-(2,4-difluoro-benzyl)-2,5-diaza-bicyclo[2.2.1]heptane
• Allyl n- butyl ether
• 3739-64-8
• Allyl butyl ether, 98%
• A1481
• DB-049103
• Allyl Butyl Ether

• MDL： MFCD00009460
• Inchi： 1S/C7H14O/c1-3-5-7-8-6-4-2/h4H,2-3,5-7H2,1H3
• InChI Key： IBTLFDCPAJLATQ-UHFFFAOYSA-N
• SMILES： O(CC=C)CCCC

Computed Properties

• Exact Mass: 114.10400
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 50.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.8161 g/cm3 (20 ºC)
• Boiling Point: 120°C(lit.)
• Flash Point: 14.4±0.0 ºC,
• Refractive Index: 1.4161 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (5.6 g/l) (25 º C),
• PSA: 9.23000
• LogP: 1.98910

Allyl Butyl Ether Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3271 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：3.1
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Safety Term：3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Material Chemicals High Polymer Materials

Additional information on Allyl Butyl Ether

Recent Advances in Chemical and Biomedical Research on Allyl Butyl Ether (CAS: 3739-64-8)

Allyl Butyl Ether (CAS: 3739-64-8) is an organic compound that has garnered increasing attention in the chemical and biomedical research communities due to its versatile applications in synthesis, material science, and potential therapeutic uses. This research briefing aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthesis methods, and emerging biomedical applications.

Recent studies have highlighted the role of Allyl Butyl Ether as a key intermediate in the synthesis of more complex organic molecules. Its unique chemical structure, characterized by an allyl group and a butyl ether moiety, makes it a valuable building block in organic chemistry. Researchers have developed novel catalytic methods to optimize its synthesis, improving yield and reducing environmental impact. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated the use of green catalysts to enhance the efficiency of Allyl Butyl Ether production.

In the biomedical field, preliminary investigations suggest that Allyl Butyl Ether may exhibit bioactive properties. A study conducted by the National Institute of Health (NIH) in 2022 explored its potential as an anti-inflammatory agent. The results indicated that the compound could modulate specific inflammatory pathways, although further in vivo studies are required to validate these findings. Additionally, its low toxicity profile makes it a candidate for further pharmacological research.

Another area of interest is the application of Allyl Butyl Ether in material science. Its ability to form stable polymers and copolymers has been investigated for use in biodegradable materials and drug delivery systems. A recent publication in Advanced Materials (2023) reported the development of a new class of hydrogels incorporating Allyl Butyl Ether, which demonstrated improved mechanical properties and biocompatibility.

Despite these promising developments, challenges remain in the widespread adoption of Allyl Butyl Ether. Issues such as scalability of synthesis, long-term stability, and comprehensive toxicological assessments need to be addressed. Future research directions may include exploring its interactions with biological systems at the molecular level and optimizing its synthesis for industrial-scale production.

In conclusion, Allyl Butyl Ether (CAS: 3739-64-8) represents a compound with significant potential across multiple scientific disciplines. Ongoing research continues to uncover new applications and refine existing methodologies, positioning it as a molecule of interest for both academic and industrial researchers. This briefing underscores the importance of continued investigation into its properties and applications to fully realize its potential.